Cas no 71428-89-2 (2-(but-2-enoylamino)acetic acid)

• Product Name: 2-(but-2-enoylamino)acetic acid
• CAS No: 71428-89-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 581055
• PubChem ID: 6303498
• Update Time: 2025-10-14

2-(but-2-enoylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-2-enoylamino)acetic acid
• Crotonyl glycine
• Crotonoylamino-essigsaeure
• Crotonylglycin
• N-Crotonoyl-glycin
• N-crotonoyl-glycine
• N-crotonylglycine
• NSC-117391
• SCHEMBL232856
• 71428-89-2
• NSC117391
• CHEBI:165848
• Crotonylglycine
• SCHEMBL232855
• 2-[(2E)-but-2-enamido]acetic acid
• AKOS000171758
• 1026721-15-2
• 2-butenoylglycine
• 2-[[(E)-but-2-enoyl]amino]acetic acid
• But-2-enoylglycine

• Inchi： 1S/C6H9NO3/c1-2-3-5(8)7-4-6(9)10/h2-3H,4H2,1H3,(H,7,8)(H,9,10)/b3-2+
• InChI Key： WWJXRJJBIVSSNF-NSCUHMNNSA-N
• SMILES： OC(CNC(/C=C/C)=O)=O

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66.4
• XLogP3: 0

Experimental Properties

• Density: 1.175
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.488
• PSA: 66.40000
• LogP: 0.15420